Cas no 1103573-52-9 ((3S,4S)-4-Methyl-piperidin-3-ol)

• Product Name: (3S,4S)-4-Methyl-piperidin-3-ol
• CAS No: 1103573-52-9
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD22396705
• CID: 5097527
• Update Time: 2025-10-28

(3S,4S)-4-Methyl-piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-4-Methyl-piperidin-3-ol

• MDL： MFCD22396705
• Inchi： 1S/C6H13NO/c1-5-2-3-7-4-6(5)8/h5-8H,2-4H2,1H3/t5-,6+/m0/s1
• InChI Key： HJZMLEOVXMKSOU-NTSWFWBYSA-N
• SMILES： N1CC[C@H](C)[C@H](O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (3S,4S)-4-Methyl-piperidin-3-ol

(3S,4S)-4-Methyl-piperidin-3-ol: A Comprehensive Overview

(3S,4S)-4-Methyl-piperidin-3-ol, also known by its CAS registry number 1103573-52-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of piperidine derivatives, which are widely studied due to their structural versatility and potential applications in drug discovery. The compound's stereochemistry, specifically its (3S,4S) configuration, plays a crucial role in determining its physical properties and biological activity.

The chemical structure of (3S,4S)-4-Methyl-piperidin-3-ol consists of a six-membered piperidine ring with a hydroxyl group (-OH) at position 3 and a methyl group (-CH₃) at position 4. The stereochemistry at these positions is critical for its interactions with biological systems. Recent studies have highlighted the importance of stereochemistry in drug design, as it can significantly influence the molecule's pharmacokinetics and pharmacodynamics.

One of the most promising applications of (3S,4S)-4-Methyl-piperidin-3-ol lies in its potential as a chiral building block for the synthesis of bioactive compounds. Chiral molecules are essential in pharmaceuticals due to their ability to interact selectively with biological targets. For instance, researchers have explored the use of this compound as an intermediate in the synthesis of opioid receptor agonists and antagonists. These studies have demonstrated that the stereochemistry of (3S,4S)-4-Methyl-piperidin-3-ol can be leveraged to design molecules with high affinity and selectivity for specific opioid receptors.

In addition to its role as a building block, (3S,4S)-4-Methyl-piperidin-3-ol has been investigated for its own pharmacological properties. Preclinical studies have shown that this compound exhibits moderate activity at several G protein-coupled receptors (GPCRs), including adrenergic and serotonergic receptors. These findings suggest that it may have potential as a lead compound for the development of drugs targeting these receptor systems.

The synthesis of (3S,4S)-4-Methyl-piperidin-3-ol has been optimized through various methodologies. One common approach involves the use of asymmetric catalysis to achieve high enantiomeric excess (ee). For example, researchers have employed palladium-catalyzed asymmetric allylic alkylation (PAA) to construct the piperidine ring with precise stereocontrol. This method not only ensures high yields but also minimizes the environmental impact by reducing waste generation.

Another area of active research is the evaluation of (3S,4S)-4-Methyl-piperidin-3-ol's metabolic stability and bioavailability. In vitro studies using human liver microsomes have shown that this compound undergoes phase I metabolism primarily via oxidation and reduction pathways. These findings are critical for understanding its pharmacokinetic profile and guiding further optimization efforts.

Furthermore, computational modeling techniques such as molecular docking and dynamics simulations have been employed to study the binding interactions of (3S,4S)-4-Methyl-piperidin-3-ol with various biological targets. These studies provide valuable insights into the molecular mechanisms underlying its activity and can inform rational drug design strategies.

In conclusion, (3S,4S)-4-Methyl-piperidin-3-ol, or CAS No. 1103573-52-9, is a versatile compound with significant potential in drug discovery and development. Its unique stereochemistry and bioactivity make it an attractive candidate for further research across multiple therapeutic areas. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutics.